![molecular formula C22H25N7O3 B2772439 [4-(2-furylcarbonyl)piperazino][1-(6-piperidino-4-pyrimidinyl)-1H-imidazol-4-yl]methanone CAS No. 1251621-82-5](/img/structure/B2772439.png)
[4-(2-furylcarbonyl)piperazino][1-(6-piperidino-4-pyrimidinyl)-1H-imidazol-4-yl]methanone
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Description
[4-(2-furylcarbonyl)piperazino][1-(6-piperidino-4-pyrimidinyl)-1H-imidazol-4-yl]methanone is a useful research compound. Its molecular formula is C22H25N7O3 and its molecular weight is 435.488. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Research has been conducted on the synthesis and evaluation of various compounds with structures related to "4-(2-furylcarbonyl)piperazino][1-(6-piperidino-4-pyrimidinyl)-1H-imidazol-4-yl]methanone" for potential therapeutic applications. For example, a study on the synthesis of piperazinyl oxazolidinone antibacterial agents showcased compounds with promising antibacterial properties against gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (Tucker et al., 1998). Another research focused on the development and validation of an HPLC method for determining related substances in a novel anticonvulsant agent, indicating the importance of such compounds in pharmaceutical development (Severina et al., 2021).
Therapeutic Applications
Several studies have explored the therapeutic applications of compounds structurally related to "4-(2-furylcarbonyl)piperazino][1-(6-piperidino-4-pyrimidinyl)-1H-imidazol-4-yl]methanone". For instance, research on the synthesis and antimicrobial activity of new pyridine derivatives-I has shown variable and modest activity against bacteria and fungi (Patel et al., 2011). Another study focused on the synthesis and structure-activity relationship analysis of 5-HT7 receptor antagonists, identifying compounds with significant binding affinity, which could be valuable in treating conditions associated with this receptor (Strekowski et al., 2016).
Antiproliferative and Antimicrobial Properties
The antiproliferative and antimicrobial properties of these compounds have also been a focus of research. A study on the synthesis, structural exploration, and Hirshfeld surface analysis of a novel bioactive heterocycle revealed its potential antiproliferative activity (Prasad et al., 2018). Additionally, novel 21-amino steroids were identified as potent inhibitors of lipid peroxidation, indicating their potential in addressing oxidative stress-related conditions (Braughler et al., 1987).
Properties
IUPAC Name |
furan-2-yl-[4-[1-(6-piperidin-1-ylpyrimidin-4-yl)imidazole-4-carbonyl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N7O3/c30-21(27-8-10-28(11-9-27)22(31)18-5-4-12-32-18)17-14-29(16-25-17)20-13-19(23-15-24-20)26-6-2-1-3-7-26/h4-5,12-16H,1-3,6-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCQZOMHVSFONKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NC=NC(=C2)N3C=C(N=C3)C(=O)N4CCN(CC4)C(=O)C5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N7O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.